Cas no 274693-27-5 (Ticagrelor)
Ticagrelor (AZD6140) is a reversible P2Y12 receptor antagonist with oral activity, which can be used to study platelet aggregation

Ticagrelor structure
Product Name:Ticagrelor
CAS No:274693-27-5
Molecular Formula:C23H28F2N6O4S
Molecular Weight:522.5680
MDL:MFCD09954148
CID:67422
PubChem ID:9871419
Ticagrelor Properties
Names and Identifiers
-
- Ticagrelor
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol
- (1S,2S,3R,5S)-3-[7-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino]-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- AR-C 126532XX
- AZD 6140
- AZD-6140
- Brilinta
- Brilique
- TICARGRELOR
- Ticagrelor Impurity 81
- (1S,2S,3R,5S)-3-(7-(((1R,2S)
- AZD6140
- [14C]-Ticagrelor
- GLH0314RVC
- C23H28F2N6O4S
- (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-(1,2,3)triazolo(4,5-d)pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)
- A850981
- J-524969
- Ticagrelor (Brilinta,AZD6140)
- s4079
- TICAGRELOR (USP-RS)
- J-016772
- Ticagrelor Form
- TICAGRELOR [EMA EPAR]
- TICAGRELOR [EP MONOGRAPH]
- compound 17 [PMID: 17827008]
- (1S,2S,3R,5S)-3-(7-(((1S,2S)-2-(3,4-difluorophenyl)cyclopropyl)aMino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyriMidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- NCGC00379052-01
- DTXSID901009337
- 1,2-Cyclopentanediol, 3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-1,2,3-triazolo(4,5-d)pyrimidin-3-yl)-5-(2-hydroxyethoxy)-, (1S,2S,3R,5S)-
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-D1,2-Cyclopentanediolifluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol
- AR-C 126532XX;AZD6140
- CHEBI:68558
- Ticagrelor- Bio-X
- EX-A503
- BDBM50397205
- CHEMBL398435
- TICAGRELOR [JAN]
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[5,4-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- ticagrelorum
- (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylsulfanyl)-3H-(1,2,3)triazolo(4,5-d)pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- AR-C126532XX
- AR-C126532
- HSDB 8306
- AS-19943
- Ticagrelor [USAN:INN:BAN]
- OEKWJQXRCDYSHL-FNOIDJSQSA-N
- (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2 diol
- (1s,2s,3r,5s)-3-[7-[[(1r,2s)-2-(3,4-difluorophenyl)-cyclopropyl]amino]-5-(propylthio)-3h-[1,2,3]-triazolo[4,5-d]pyrimidine-3-yl]-5-(2-hydroxyethoxy) cyclopentane-1,2-diol
- NCGC00379052-02
- TICAGRELOR [MART.]
- Z2235802088
- HY-10064
- B01AC24
- (1S,2S,3R,5S)-3-[7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- DTXCID501436166
- TICAGRELOR [MI]
- TICAGRELOR [USP-RS]
- CS-0619
- AKOS015900739
- AM85693
- EN300-19659674
- TICAGRELOR [INN]
- NS00098771
- D09017
- TICAGRELOR (MART.)
- Ticagrelor [USAN]
- SCHEMBL1979652
- TICAGRELOR (EP MONOGRAPH)
- 1,2-Cyclopentanediol,3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-,(1S,2S,3R,5S)-
- compound 17 (PMID: 17827008)
- Brilinta (TN)
- (1S,2S,3R,5S)-3-(7-(((1R)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- MFCD09954148
- AB01565855_02
- (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy) cyclopentane-1,2-diol
- 274693-27-5
- Ticagrelor (JAN/USAN/INN)
- EX-6274
- TICAGRELOR [VANDF]
- TICAGRELOR [ORANGE BOOK]
- TICAGRELOR [WHO-DD]
- BT164470
- CCG-269870
- UNII-GLH0314RVC
- Possia
- GTPL1765
- Q420542
- AC-24755
- (1S,2S,3R,5S)-3-[7-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino]-5-(propylthio)- 3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- DB08816
- (1S,2S,3R,5S)-3-(7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- HMS3885B03
- NCGC00379052-04
-
- MDL: MFCD09954148
- InChIKey: OEKWJQXRCDYSHL-FNOIDJSQSA-N
- Inchi: 1S/C23H28F2N6O4S/c1-2-7-36-23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(35-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1
- SMILES: S(C([H])([H])C([H])([H])C([H])([H])[H])C1N=C2C(=C(N=1)N([H])[C@]1([H])C([H])([H])[C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])F)F)N=NN2[C@]1([H])C([H])([H])[C@@]([H])([C@]([H])([C@@]1([H])O[H])O[H])OC([H])([H])C([H])([H])O[H]
Computed Properties
- Exact Mass: 522.186081g/mol
- Surface Charge: 0
- XLogP3: 2
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 10
- Monoisotopic Mass: 522.186081g/mol
- Monoisotopic Mass: 522.186081g/mol
- Topological Polar Surface Area: 164Ų
- Heavy Atom Count: 36
- Complexity: 736
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: 4
- Surface Charge: 0
Experimental Properties
- Stability Shelf Life: Stable under recommended storage conditions.
- LogP: 2.08670
- PSA: 163.74000
- Refractive Index: 1.74
- Boiling Point: 777.551°C at 760 mmHg
- Melting Point: 149-154 °C
- Flash Point: 45°C(Lit.)
- Solubility: DMSO 105 mg/mL Water <1 mg/mL Ethanol 53 mg/mL
- Density: 1.67
Ticagrelor Security Information
- Safety Instruction: 24/25
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:4°C, protect from light, stored under nitrogen
- Signal Word:Warning
Ticagrelor Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ticagrelor Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00I5O1-1mg |
1,2-Cyclopentanediol,3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-,(1S,2S,3R,5S)- |
274693-27-5 | 98% | 1mg |
$4.00 | 2025-02-28 | |
A2B Chem LLC | AI46353-1mg |
(1S,2S,3R,5S)-3-(7-(((1R)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol |
274693-27-5 | 98% | 1mg |
$4.00 | 2024-04-20 | |
Aaron | AR00I5WD-250mg |
1,2-Cyclopentanediol,3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-,(1S,2S,3R,5S)- |
274693-27-5 | 98% | 250mg |
$6.00 | 2025-01-25 | |
abcr | AB357465-250 mg |
Ticagrelor, 95%; . |
274693-27-5 | 95% | 250 mg |
€141.50 | 2023-07-19 | |
Advanced ChemBlocks | 10411-25MG |
Ticagrelor |
274693-27-5 | 98% | 25MG |
$45 | 2023-09-15 | |
Ambeed | A543807-10mg |
(1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol |
274693-27-5 | 98% | 10mg |
$6.0 | 2025-02-22 | |
Axon Medchem | 3111-25 mg |
Ticagrelor |
274693-27-5 | 99% | 25mg |
€60.00 | 2023-07-10 | |
Chemenu | CM117437-5g |
(1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol |
274693-27-5 | 95% | 5g |
$96 | 2022-12-28 | |
Enamine | EN300-19659674-0.05g |
(1S,2S,3R,5S)-3-(7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol |
274693-27-5 | 95% | 0.05g |
$152.0 | 2023-09-17 | |
eNovation Chemicals LLC | D487081-100mg |
TICAGRELOR |
274693-27-5 | 97% | 100mg |
$449 | 2022-09-05 |
Ticagrelor Suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
(CAS:274693-27-5)TICAGRELOR
Order Number:JY089
Stock Status:in stock
Quantity:1g/5g/1kg/25kg
Purity:98%-99%%
Pricing Information Last Updated:Thursday, 26 December 2024 14:07
Price($):
Ticagrelor Related Literature
-
Riccardo Amorati,Luca Valgimigli Org. Biomol. Chem., 2012,10, 4147-4158
-
Mingying Yin,Ying Yan,Fangfei Li,Xincai Liu,Ce Wang,Danming Chao RSC Adv., 2016,6, 50529-50533
-
Xing Ni,Yuyan Liu,Chunhua Hu J. Mater. Chem. C, 2022,10, 16822-16827
-
Shun Shen,Jinfeng Ren,Xiaoyan Zhu,Zhiqing Pang,Xiaohui Lu,Chunhui Deng,Ren Zhang,Xinguo Jiang J. Mater. Chem. B, 2013,1, 1939-1946
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5. Courses
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Kiran Chinthapally,Sundarababu Baskaran,Burkhard König Chem. Commun., 2013,49, 5052-5054
-
Li Zhou,Shi-Rui Zhang,Jia-Qin Yang,Jing-Yu Mao,Yi Ren,Haiquan Shan,Zongxiang Xu,Ye Zhou,Su-Ting Han Nanoscale, 2020,12, 1484-1494
-
Gerardo Campos-Villalobos,Flor R. Siperstein,Alessandro Patti Mol. Syst. Des. Eng., 2019,4, 186-198
-
Muhammed Jeneesh Kariyottu Kuniyil,Ramanathan Padmanaban New J. Chem., 2019,43, 13616-13629
274693-27-5 (Ticagrelor) Related Products
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- 10299-44-2(3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine,3-b-D-ribofuranosyl-)
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(CAS:274693-27-5)Ticagrelor

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